Cas no 303186-36-9 (4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl)

4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl structure
303186-36-9 structure
Product Name:4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl
CAS No:303186-36-9
Molecular Formula:C28H18F8O
Molecular Weight:522.429155826569
CID:2952428
PubChem ID:59856380

4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl Properties

Names and Identifiers

    • 4-[二氟(3,4,5-三氟苯氧基)甲基]-2',3,5-三氟-4''-丙基-1,1':4',1''-三联苯
    • 3-BB(F)B(F,F)XB(F,F)-F
    • PGUQU 3F
    • 2',3,5-Trifluoro-4-[(3,4,5-trifluorophenoxy)difluoromethyl]-4''-propyl-1,1':4',1''-terbenzene
    • 4-[difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4'-propyl-[1,1';4',1']terphenyl
    • 4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl
    • NS00134181
    • 4'-[difluoro(3,4,5-trifluorophenoxy)methyl]-2,3',5'-trifluoro-4-(4-propylphenyl)-1,1'-biphenyl
    • F71515
    • DTXSID101120349
    • 303186-36-9
    • 4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-
    • 4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-2a(2),3,5-trifluoro-4a(2)a(2)-propyl-1,1a(2):4a(2),1a(2)a(2)-terphenyl
    • BS-47430
    • SCHEMBL502980
    • 2-[difluoro-(3,4,5-trifluorophenoxy)methyl]-1,3-difluoro-5-[2-fluoro-4-(4-propylphenyl)phenyl]benzene
    • 4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-2',3,5-trifluoro-4''-propyl-1,1':4',1''-terphenyl
    • InChIKey: BUTABAGHRNZUHX-UHFFFAOYSA-N
    • Inchi: 1S/C28H18F8O/c1-2-3-15-4-6-16(7-5-15)17-8-9-20(21(29)10-17)18-11-22(30)26(23(31)12-18)28(35,36)37-19-13-24(32)27(34)25(33)14-19/h4-14H,2-3H2,1H3
    • SMILES: FC1C=C(C=CC=1C1C=C(C(C(OC2C=C(C(=C(C=2)F)F)F)(F)F)=C(C=1)F)F)C1C=CC(=CC=1)CCC

Computed Properties

  • Exact Mass: 522.12299049 g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 522.12299049 g/mol
  • Heavy Atom Count: 37
  • Complexity: 692
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 9.3
  • Topological Polar Surface Area: 9.2
  • Molecular Weight: 522.4

Experimental Properties

  • Solubility: Insuluble (2.7E-8 g/L) (25 ºC),
  • Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),

4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01EG9F-1g
4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-
303186-36-9 95%
1g
$26.00 2024-05-06
Aaron
AR01EGHR-1g
4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-
303186-36-9 95%
1g
$23.00 2025-02-13
Ambeed
A1502012-1g
4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-2',3,5-trifluoro-4''-propyl-1,1':4',1''-terphenyl
303186-36-9 95%
1g
$37.0 2025-03-18
eNovation Chemicals LLC
Y1261578-25g
4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-
303186-36-9 95%
25g
$260 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1713488-1g
4-(Difluoro(3,4,5-trifluorophenoxy)methyl)-2',3,5-trifluoro-4''-propyl-1,1':4',1''-terphenyl
303186-36-9 98%
1g
¥210.00 2024-08-02

4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:303186-36-9)4-[Difluoro-(3,4,5-trifluorophenoxy)methyl]-2',3,5-trifluoro-4"-propyl-[1,1';4',1"]terphenyl
A1243316
Purity:99%
Quantity:25g
Price($):358